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Compound of Interest

Compound Name: Carfentrazon-ethyl-d5

CAS No.: 2140327-60-0

Cat. No.: B15559564

Get Quote

Introduction

Carfentrazone-ethyl is a widely used herbicide for the control of broadleaf weeds. For accurate

quantification of Carfentrazone-ethyl in complex matrices such as soil, water, and agricultural

products, a robust analytical method is essential. The use of a deuterated internal standard,

Carfentrazone-ethyl-d5, is a common practice in mass spectrometry-based methods to correct

for matrix effects and variations in sample preparation and instrument response. Solid-phase

extraction (SPE) is a critical step in the sample preparation workflow, enabling the

concentration and purification of the analyte and its internal standard from the sample matrix

prior to analysis.

This document provides detailed application notes and a protocol for the solid-phase extraction

of Carfentrazone-ethyl-d5 from soil samples. The methodology is based on established

analytical procedures and is intended for use by researchers, scientists, and professionals in

drug development and environmental analysis.
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The following table summarizes the quantitative data related to the SPE method for

Carfentrazone-ethyl, which is directly applicable to Carfentrazone-ethyl-d5.

Matrix
Fortification
Level

Recovery
(%)

Relative
Standard
Deviation
(RSDr) (%)

Limit of
Detection
(LOD)

Limit of
Quantitatio
n (LOQ)

Soil 0.1 mg/kg 88.4 - 106.7 4.2 - 9.8 0.015 mg/kg 0.05 mg/kg

0.5 mg/kg 88.4 - 106.7 4.2 - 9.8

1 mg/kg 88.4 - 106.7 4.2 - 9.8

Water 0.005 mg/kg 85.8 - 99.5 4.4 - 9.6 0.001 mg/kg 0.0025 mg/kg

0.025 mg/kg 85.8 - 99.5 4.4 - 9.6

0.05 mg/kg 85.8 - 99.5 4.4 - 9.6

Wheat 0.2 mg/kg 86.3 - 91.3 < 5.0 0.015 mg/kg 0.05 mg/kg

0.5 mg/kg 86.3 - 91.3 < 5.0

1 mg/kg 86.3 - 91.3 < 5.0

Data adapted from a study on the enantioselective separation of Carfentrazone-ethyl.[1]

Experimental Protocols
This protocol details the solid-phase extraction of Carfentrazone-ethyl-d5 from soil samples.

The procedure for Carfentrazone-ethyl-d5 is identical to that of the non-deuterated

Carfentrazone-ethyl.

Materials and Reagents

Carfentrazone-ethyl-d5 analytical standard

Hexane (HPLC grade)

Ethyl acetate (HPLC grade)
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Methanol (HPLC grade)

Deionized water

Sodium sulfate, anhydrous

Solid-Phase Extraction (SPE) Cartridges: Silica gel, 1 g / 6 mL (e.g., Varian SI or Agilent

Bond Elut SI)[2]

Centrifuge tubes

Nitrogen evaporator

Vortex mixer

Analytical balance

Sample Preparation and Extraction

Soil Sample Preparation: Weigh 40 g of the soil sample into a centrifuge tube.[2]

Fortification: Fortify the sample with an appropriate amount of Carfentrazone-ethyl-d5

standard solution.

Extraction: Add 80 mL of a mixture of acetonitrile and water (8:2, v/v) to the soil sample.[3]

Shaking: Cap the tube and shake vigorously for 1 hour.

Centrifugation: Centrifuge the sample at 4000 rpm for 5 minutes.

Collection: Decant the supernatant into a clean collection tube.

Drying: Pass the extract through anhydrous sodium sulfate to remove any residual water.[2]

Concentration: Concentrate the extract to approximately 1-2 mL using a nitrogen evaporator

at 60-70°C.[2]

Reconstitution: Dilute the concentrated extract with 10 mL of hexane.[2]
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Solid-Phase Extraction (SPE) Procedure

Cartridge Conditioning: Precondition the silica gel SPE cartridge by passing 5 mL of hexane

through it. Do not allow the cartridge to go dry.[2]

Sample Loading: Load the reconstituted sample extract onto the conditioned SPE cartridge

at a slow, dropwise rate.

Cartridge Washing: Wash the cartridge with 10 mL of a hexane and ethyl acetate mixture

(95:5, v/v) to remove interfering substances. Discard the eluate.[2]

Elution: Elute the analyte of interest, Carfentrazone-ethyl-d5, with 10 mL of a hexane and

ethyl acetate mixture (8:2, v/v). Collect the eluate in a clean tube.[2]

Final Concentration: Concentrate the eluate to a final volume of 0.5 mL under a gentle

stream of nitrogen.[2]

Reconstitution for Analysis: Reconstitute the final residue in a suitable solvent for the

analytical instrument (e.g., ethyl acetate for GC-MS analysis).[2]
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Sample Preparation

Solid-Phase Extraction
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Caption: Workflow for Solid-Phase Extraction of Carfentrazone-ethyl-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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